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An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methoxypyridine-4-
boronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-2-methoxypyridine-4-boronic acid is a valuable heterocyclic organic compound

widely utilized as a building block in organic synthesis, particularly in the pharmaceutical and

materials science sectors. Its utility in Suzuki-Miyaura cross-coupling reactions makes it a key

intermediate for the synthesis of complex molecules and bioactive compounds.[1] This

technical guide provides a comprehensive overview of the known physical properties of 5-
Bromo-2-methoxypyridine-4-boronic acid, outlines general experimental protocols for its

synthesis and characterization, and visualizes key workflows relevant to its application.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 5-Bromo-2-
methoxypyridine-4-boronic acid. This data is essential for its handling, storage, and

application in synthetic chemistry.
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Property Value Source

CAS Number 957060-94-5 [1][2][3][4]

Molecular Formula C₆H₇BBrNO₃ [1][3][4]

Molecular Weight 231.84 g/mol [3][4]

Appearance White to off-white solid [3]

Melting Point 130-134 °C [1][3]

Boiling Point 367.4 ± 52.0 °C (Predicted) [3]

Density 1.71 ± 0.1 g/cm³ (Predicted) [3]

pKa 6.84 ± 0.58 (Predicted) [3]

Storage Conditions
Inert atmosphere, Store in

freezer, under -20°C
[1][3]

Synthesis Pathway
The synthesis of 5-Bromo-2-methoxypyridine-4-boronic acid typically involves a lithium-

halogen exchange from its precursor, 5-Bromo-2-methoxypyridine, followed by borylation with a

trialkyl borate. This two-step process is a common and effective method for preparing aryl and

heteroaryl boronic acids.[5][6]
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General Synthetic Pathway for 5-Bromo-2-methoxypyridine-4-boronic acid

Step 1: Lithium-Halogen Exchange
Step 2: Borylation

5-Bromo-2-methoxypyridine
(Precursor) Lithiation Intermediate

 1. n-BuLi, Anhydrous THF
 -78 °C

Boronic Ester Intermediate

 2. Triisopropyl borate
 -78 °C to RT 5-Bromo-2-methoxypyridine-4-boronic acid

(Final Product)
 3. Acidic Workup (e.g., aq. HCl)

Synthesis & Purification

Physical & Spectroscopic Characterization

Data Analysis & Verification

Chemical Synthesis

Purification
(e.g., Recrystallization)

Melting Point
Determination

Purified Sample

NMR Spectroscopy
(¹H, ¹³C)

Purified Sample

IR Spectroscopy

Purified Sample

Mass Spectrometry
(MS)

Purified Sample

Structure & Purity
Confirmation
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Role in Suzuki-Miyaura Cross-Coupling

5-Bromo-2-methoxypyridine-4-boronic acid

Pd Catalyst
(e.g., Pd(PPh₃)₄)

+
Base (e.g., K₂CO₃)

Aryl/Heteroaryl Halide
(R-X)

Biaryl Product
(R-Aryl)

 C-C Bond Formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 5-Bromo-2-methoxypyridine-4-
boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280721#physical-properties-of-5-bromo-2-
methoxypyridine-4-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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